![molecular formula C12H12ClN3O4S B7576425 2-[4-[(2-Chloro-4-methylphenyl)sulfonylamino]pyrazol-1-yl]acetic acid](/img/structure/B7576425.png)
2-[4-[(2-Chloro-4-methylphenyl)sulfonylamino]pyrazol-1-yl]acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[4-[(2-Chloro-4-methylphenyl)sulfonylamino]pyrazol-1-yl]acetic acid, also known as A-769662, is a small molecule activator of AMP-activated protein kinase (AMPK). AMPK is a key regulator of cellular energy homeostasis and is involved in various physiological processes such as glucose and lipid metabolism, autophagy, and cell growth. A-769662 has been widely used as a research tool to study the role of AMPK in different cellular processes.
Mechanism of Action
2-[4-[(2-Chloro-4-methylphenyl)sulfonylamino]pyrazol-1-yl]acetic acid activates AMPK by binding to the γ subunit of the AMPK complex. This leads to conformational changes in the α and β subunits, resulting in the activation of the kinase activity of the α subunit. AMPK activation by this compound leads to the phosphorylation of downstream targets involved in various cellular processes.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to induce glucose uptake in skeletal muscle cells, inhibit mTOR signaling and induce autophagy in cancer cells, and have anti-inflammatory effects by inhibiting the NF-κB pathway. This compound has also been shown to increase fatty acid oxidation and decrease lipogenesis in liver cells.
Advantages and Limitations for Lab Experiments
2-[4-[(2-Chloro-4-methylphenyl)sulfonylamino]pyrazol-1-yl]acetic acid has several advantages as a research tool. It is a potent and selective activator of AMPK and has been widely used to study the role of AMPK in different cellular processes. This compound has also been shown to have anti-inflammatory effects and has potential therapeutic applications. However, this compound has some limitations as a research tool. It has been shown to have off-target effects and can activate other kinases besides AMPK. In addition, the long-term effects of this compound on cellular processes are not well understood.
Future Directions
There are several future directions for research on 2-[4-[(2-Chloro-4-methylphenyl)sulfonylamino]pyrazol-1-yl]acetic acid. One direction is to investigate the potential therapeutic applications of this compound. It has been shown to have anti-inflammatory effects and may have potential in the treatment of inflammatory diseases. Another direction is to investigate the long-term effects of this compound on cellular processes. The off-target effects of this compound and its potential effects on other cellular processes need to be further studied. Finally, the development of more potent and selective activators of AMPK may provide new research tools for studying the role of AMPK in different cellular processes.
Synthesis Methods
The synthesis of 2-[4-[(2-Chloro-4-methylphenyl)sulfonylamino]pyrazol-1-yl]acetic acid involves several steps starting from commercially available starting materials. The first step involves the reaction of 2-chloro-4-methylbenzenesulfonyl chloride with 4-amino-1H-pyrazole to obtain 4-(2-chloro-4-methylphenylsulfonyl)pyrazole. This intermediate is then reacted with sodium hydride and ethyl 2-bromoacetate to obtain the final product, this compound.
Scientific Research Applications
2-[4-[(2-Chloro-4-methylphenyl)sulfonylamino]pyrazol-1-yl]acetic acid has been extensively used as a research tool to study the role of AMPK in various cellular processes. It has been shown to activate AMPK in a dose-dependent manner and induce glucose uptake in skeletal muscle cells. This compound has also been shown to inhibit mTOR signaling and induce autophagy in cancer cells. In addition, this compound has been shown to have anti-inflammatory effects by inhibiting the NF-κB pathway.
properties
IUPAC Name |
2-[4-[(2-chloro-4-methylphenyl)sulfonylamino]pyrazol-1-yl]acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12ClN3O4S/c1-8-2-3-11(10(13)4-8)21(19,20)15-9-5-14-16(6-9)7-12(17)18/h2-6,15H,7H2,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UBXFFXIPUOILNH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)S(=O)(=O)NC2=CN(N=C2)CC(=O)O)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12ClN3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.76 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.